Cas no 396074-50-3 (tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate)

Tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate is a chiral sulfamidate derivative used as a key intermediate in organic synthesis, particularly in the preparation of enantiomerically pure compounds. Its rigid oxathiazolidine scaffold and tert-butyloxycarbonyl (Boc) protecting group enhance stability and facilitate selective reactions. The (5S)-configuration ensures stereochemical control, making it valuable for asymmetric synthesis. The sulfonyl group (2,2-dioxo) offers reactivity for nucleophilic substitutions, while the Boc group can be cleaved under mild acidic conditions. This compound is advantageous for peptide and heterocycle synthesis, where high enantiopurity and functional group compatibility are critical. Its well-defined structure supports reproducibility in complex synthetic routes.
tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate structure
396074-50-3 structure
Product Name:tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate
CAS No:396074-50-3
MF:C8H15NO5S
MW:237.273401498795
MDL:MFCD09833247
CID:2094508
PubChem ID:11195739
Update Time:2025-08-05

tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 5-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
    • (5S)-2,2-Dioxido-5-methyl-1,2,3-oxathiazolidine, n-boc protected
    • (S)-5-methyl-2,2-dioxo-[1,2,3]oxathiazolidine-3-carboxylic acid tert-butyl ester
    • (S)-5-methyl-2,2-dioxo-(1,2,3]oxathiazolidine-3-carboxylic acid tert-butyl ester
    • ZGFOJWQAHCHOLG-LURJTMIESA-N
    • Tert-butyl (5S)-5-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
    • tert-butyl (5S)-5-methyl-2,2-dioxo-1,2,3-oxathiazolidi
    • tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate
    • (S)-3-Boc-5-methyl-1,2,3-oxathiazolidine-2,2-dioxide
    • P10775
    • tert-butyl (5S)-5-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
    • TERT-BUTYL (5S)-5-METHYL-2,2-DIOXO-1,2??,3-OXATHIAZOLIDINE-3-CARBOXYLATE
    • (S)-3-Boc-5-methyl-1,2,3-oxathiazolidine-2,2-dioxide ee
    • SCHEMBL1978663
    • 396074-50-3
    • tert-butyl (5S)-5-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
    • EN300-1706100
    • (s)-tert-butyl5-methyl-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
    • (S)-5-methyl-2,2-dioxo- [1,2,3]oxathiazolidine-3-carboxylic acid tert-butyl ester
    • 1,2,3-Oxathiazolidine-3-carboxylic acid, 5-methyl-, 1,1-dimethylethylester, 2,2-dioxide, (5S)-
    • (S)-5-methyl-2,2-dioxo[1,2,3]oxathiazolidine-3-carboxylic acid tert-butyl ester
    • tert-butyl (5S)-5-methyl-2,2-dioxooxathiazolidine-3-carboxylate
    • CS-0048508
    • MFCD09833247
    • AS-50634
    • AKOS025289818
    • WQA07450
    • MDL: MFCD09833247
    • Inchi: 1S/C8H15NO5S/c1-6-5-9(15(11,12)14-6)7(10)13-8(2,3)4/h6H,5H2,1-4H3/t6-/m0/s1
    • InChI Key: ZGFOJWQAHCHOLG-LURJTMIESA-N
    • SMILES: S1(N(C(=O)OC(C)(C)C)C[C@H](C)O1)(=O)=O

Computed Properties

  • Exact Mass: 237.06709375 g/mol
  • Monoisotopic Mass: 237.06709375 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 237.28
  • XLogP3: 0.9
  • Topological Polar Surface Area: 81.3

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tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate Suppliers

Shanghai Joy Biotech Ltd
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(CAS:396074-50-3)tert-butyl (S)-5-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
Order Number:JY231
Stock Status:in Stock
Quantity:100g; 1kg; 10kg; 25kg
Purity:95%
Pricing Information Last Updated:Tuesday, 15 July 2025 11:20
Price ($):discuss personally
Email:miley@joybiotech.com

Additional information on tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate

Introduction to tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate (CAS No. 396074-50-3)

Tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate (CAS No. 396074-50-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a methyl-substituted oxathiazolidine ring, and a carboxylate functional group. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The oxathiazolidine ring, a heterocyclic structure containing both sulfur and oxygen atoms, is a key feature of this compound. The presence of this ring system imparts specific chemical and biological properties that are of interest in the development of novel therapeutic agents. The tert-butyl group, known for its steric hindrance and electron-donating properties, further enhances the stability and reactivity of the molecule. The carboxylate group, on the other hand, provides opportunities for conjugation with other functional groups, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate in various applications. For instance, researchers at the University of California have explored its use as an intermediate in the synthesis of antiviral agents. The unique combination of functional groups in this compound allows for the creation of derivatives with enhanced antiviral activity against a range of viral pathogens. This has significant implications for the development of new treatments for viral infections, particularly those that are resistant to existing therapies.

In addition to its antiviral properties, tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate has shown promise in the field of cancer research. Studies conducted at Harvard Medical School have demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines. The mechanism of action involves the disruption of cellular processes that are critical for cancer cell survival and proliferation. This makes it a potential lead compound for the development of targeted cancer therapies.

The chemical stability and synthetic accessibility of tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate are also noteworthy. Its stability under various reaction conditions allows for efficient synthesis and purification processes, which is crucial for large-scale production in pharmaceutical settings. Furthermore, the availability of robust synthetic routes ensures that this compound can be readily incorporated into complex molecular architectures without significant loss of yield or purity.

In terms of safety and environmental impact, tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate has been evaluated extensively. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations and does not pose significant environmental risks when handled properly. This makes it a suitable candidate for further development and commercialization.

The future prospects for tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate are promising. Ongoing research is focused on optimizing its chemical properties to enhance its biological activity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with the goal of bringing new therapeutic options to patients in need.

In conclusion, tert-butyl (5S)-5-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate (CAS No. 396074-50-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance our understanding of this compound's capabilities, it is likely to play an increasingly important role in the discovery and development of new drugs.

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Shanghai Joy Biotech Ltd
(CAS:396074-50-3)tert-butyl (S)-5-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
JY231
Purity:95%
Quantity:100g; 1kg; 10kg; 25kg
Price ($):Inquiry
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